Cas no 7003-80-7 (p-aminophenyl triethoxysilane)

p-aminophenyl triethoxysilane structure
p-aminophenyl triethoxysilane structure
Product Name:p-aminophenyl triethoxysilane
CAS No:7003-80-7
MF:C12H21NO3Si
MW:255.385544538498
CID:974539
PubChem ID:9816522
Update Time:2025-09-27

p-aminophenyl triethoxysilane Chemical and Physical Properties

Names and Identifiers

    • p-aminophenyl triethoxysilane
    • 4-triethoxysilylaniline
    • 4-(triethoxysilyl)aniline
    • DTXSID40431233
    • p-aminophenyltriethoxysilane
    • Benzenamine, 4-(triethoxysilyl)-
    • 7003-80-7
    • AKOS015916735
    • SCHEMBL483106
    • G68888
    • DB-379972
    • Inchi: 1S/C12H21NO3Si/c1-4-14-17(15-5-2,16-6-3)12-9-7-11(13)8-10-12/h7-10H,4-6,13H2,1-3H3
    • InChI Key: TVTRDGVFIXILMY-UHFFFAOYSA-N
    • SMILES: [Si](C1C=CC(=CC=1)N)(OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 255.12907007g/mol
  • Monoisotopic Mass: 255.12907007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 53.7Ų

Experimental Properties

  • Color/Form: Liquid with foul smell
  • Density: 1.502 g/mL at 25 °C(lit.)
  • Boiling Point: 130 °C
  • Flash Point: 110 °C
  • Solubility: Not determined

p-aminophenyl triethoxysilane Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

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